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Compound of Interest

Compound Name: Biotinyl-phenylboronic acid

Cat. No.: B3245129

Get Quote

Executive Summary & Chemical Identity
Biotinyl-phenylboronic acid (CAS: 1661014-48-7) is a specialized bioconjugation reagent

used primarily for the labeling of protein-bound halides via Suzuki-Miyaura cross-coupling or

oxidative Heck reactions.[1] Unlike generic bulk solvents, this reagent presents a dual

challenge: it requires strict protection of the operator from irritation and strict protection of the

reagent from atmospheric hydrolysis.

This guide replaces generic safety templates with a specific, field-proven operational workflow

designed to maintain the integrity of this air-sensitive compound while ensuring personnel

safety.
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Chemical Property Specification

CAS Number 1661014-48-7

Molecular Weight 363.24 g/mol

Physical State Off-white solid powder

Solubility
Soluble in DMSO, MeOH, 0.1N NaOH; sparingly

soluble in water

Primary Hazard
Skin/Eye/Respiratory Irritant (H315, H319,

H335)

Reagent Stability
Hygroscopic; susceptible to boroxine formation

(dehydration)

Hazard Assessment & PPE Selection Matrix
The Mechanism of Hazard
Boronic acids are Lewis acids. Upon contact with mucous membranes (eyes, lungs), they can

reversibly bind to diols (carbohydrates) on cell surfaces, causing irritation. While Biotinyl-
phenylboronic acid is not classified as acutely toxic (e.g., fatal), it is a potent sensitizer and

irritant.

Critical Safety Directive: Do not treat this merely as "dust." The biological activity of the biotin

moiety combined with the reactivity of the boronic acid group necessitates containment to

prevent inhalation and cross-contamination of other biological assays in the lab.

PPE Decision Matrix
Use this table to select gear based on your specific operation.
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PPE Component

Standard Operation

(Weighing/Solubilizat

ion)

High-Risk Operation

(Spill

Cleanup/Synthesis)

Technical Rationale

Hand Protection
Nitrile Gloves (Min

0.11 mm thickness)

Double Gloving (Nitrile

over Nitrile)

Nitrile provides

excellent chemical

resistance to the

DMSO usually used to

dissolve this

compound. Latex is

permeable to DMSO.

Eye Protection
Safety Glasses with

side shields

Chemical Goggles

(Tight seal)

Prevents ocular

contact with fine

airborne dust which

can cause immediate

stinging and tearing

(H319).

Respiratory
Fume Hood (Sash at

18")

N95/P100 Respirator

(If hood unavailable)

The solid is a fine

powder; static charge

can disperse it easily.

Inhalation causes

respiratory tract

irritation (H335).

Body Protection

Lab Coat

(Cotton/Poly,

buttoned)

Lab Coat + Apron

Prevents

accumulation of

bioactive dust on

street clothes.

Operational Protocol: The "Zero-Hydrolysis"
Workflow
This protocol integrates safety with reagent stability. Boronic acids can degrade into boroxines

or hydrolyze if handled improperly.

Phase 1: Storage & Equilibration
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The Error: Opening a cold bottle immediately introduces atmospheric moisture, degrading the

boronic acid moiety. The Fix:

Storage: Store at -20°C in a desiccated container.

Equilibration: Remove the vial from the freezer 30 minutes before use. Do not open until it

reaches room temperature. Wipe the exterior with a dry tissue to remove condensation

before uncapping.

Phase 2: Weighing & Solubilization
Step-by-Step Methodology:

Setup: Place the balance inside a chemical fume hood. If the balance is static-prone, use an

ionizing gun.

Weighing: Transfer the solid using a clean spatula into a pre-tared glass vial.

Note: Avoid using plastic weigh boats if dissolving in DMSO immediately, as trace

plasticizers can leach.

Solubilization:

Add DMSO (Dimethyl sulfoxide) or Methanol first.

Why? The compound is sparingly soluble in neutral water. Dissolving in organic solvent

first ensures complete solvation before diluting into aqueous buffers.

Concentration: Typical stock solutions are prepared at 10–50 mM.

Phase 3: Workflow Visualization
The following diagram illustrates the logical flow for handling Biotinyl-phenylboronic acid to

maximize safety and yield.

Reagent at -20°C Equilibrate to RT
(30 mins, Unopened) Check for Condensation

Wet? Wait.

Weigh in Fume Hood
(Anti-static precautions)

Dry? Dissolve in DMSO/MeOH Dilute into Buffer
(Use immediately)
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Figure 1: Operational workflow ensuring operator safety and reagent integrity by preventing

moisture ingress.

Emergency Response Procedures
In the event of exposure, immediate action mitigates long-term sensitization risks.

Exposure Response Logic
Eye Contact: Immediately flush with water for 15 minutes.[2][3][4][5] Lift eyelids occasionally.

Boronic acids are acidic; rapid dilution is key.

Skin Contact: Wash with soap and water.[6] Do not use ethanol or DMSO to wash skin, as

this may increase the permeation of the compound into the bloodstream.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Spill Management
Scenario: You drop the vial, spilling 100mg of powder on the bench.

Evacuate the immediate area of personnel.

Don PPE: Goggles, Nitrile gloves, Lab coat.[7]

Contain: Cover the spill with a wet paper towel (water or ethanol) to prevent dust generation.

Clean: Wipe up the wet slurry. Place in a sealed bag.

Decontaminate: Wash the surface with 10% sodium bicarbonate solution (neutralizes

residual acidity) followed by water.
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Accidental Release

Identify Type

Skin Contact Eye Contact Bench Spill

Wash with Soap/Water
(NO Solvents)

Flush Water 15 min
(Lift Eyelids)

Cover with Wet Towel
(Prevent Dust)

Dispose as Solid
Hazardous Waste
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Figure 2: Decision logic for emergency response, prioritizing dust containment and rapid

decontamination.

Disposal & Waste Management
Disposal must comply with local environmental regulations (RCRA in the US).
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Waste Stream Classification Disposal Protocol

Solid Waste Hazardous Chemical Waste

Collect in a labeled container.

Do not throw in trash. Label as

"Biotinyl-phenylboronic acid -

Irritant".

Liquid Waste (DMSO) Organic Solvent Waste

Segregate into halogenated or

non-halogenated organic

waste depending on the

solvent mixture.

Contaminated Sharps Bio/Chem Hazard

If used with biological samples,

dispose of in sharps container

labeled for both chemical and

biological hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.axonmedchem.com/2256-biotinyl-phenylboronic-acid
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://chemistry.technion.ac.il/wp-content/uploads/2021/08/Safety-English-Chemical-and-Surface-Analysis-Lab-1.pdf
https://www.youtube.com/watch?v=72dyL9wPj0I
https://www.fishersci.com/store/msds?partNumber=AC445220250&productDescription=PHENYLBORONIC+ACID+PINAC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/Biotinyl-phenylboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Biotinyl-phenylboronic-acid
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/480061
https://www.sigmaaldrich.com/US/en/sds/aldrich/p20009?userType=undefined
https://www.benchchem.com/product/b3245129/docs#definitive-guide-to-safe-handling-and-logistics-biotinyl-phenylboronic-acid
https://www.benchchem.com/product/b3245129/docs#definitive-guide-to-safe-handling-and-logistics-biotinyl-phenylboronic-acid
https://www.benchchem.com/product/b3245129/docs#definitive-guide-to-safe-handling-and-logistics-biotinyl-phenylboronic-acid
https://www.benchchem.com/product/b3245129/docs#definitive-guide-to-safe-handling-and-logistics-biotinyl-phenylboronic-acid
https://www.benchchem.com/product/b3245129?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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